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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for the intraperitoneal (IP)
administration of SR-717, a non-nucleotide STING (Stimulator of Interferon Genes) agonist, in
mouse models. The protocols outlined below are compiled from published research and are
intended to ensure safe, effective, and reproducible in vivo studies.

Quantitative Data Summary

The following table summarizes the reported intraperitoneal dosages of SR-717 used in mice
for various research applications.

Mouse .
Parameter Value . Application  Frequency Reference
Strain
Effective C57BL/6 or Antitumor Once daily for
30 mg/kg . [1]
Dose WT Activity 7 days
Effective » Antitumor »
10 mg/kg Not Specified o Not Specified  [2]
Dose Activity
Control Normal Radioprotecti N
) ) C57BL/6 Not Specified  [3][4]
Vehicle Saline (NS) on Study
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Experimental Protocols
Materials and Equipment

e SR-717 (powder form)

e Vehicle components (see Section 2.2 for options)
 Sterile microcentrifuge tubes

» Vortex mixer

o Sterile syringes (0.3 - 1 mL)[5]

o Sterile needles (25-30 gauge)

» 70% ethanol or other suitable disinfectant

e Animal scale

o Appropriate personal protective equipment (PPE)

Preparation of SR-717 Injection Solution

SR-717 is not readily soluble in aqueous solutions and requires a specific vehicle for in vivo
administration. Below are two reported vehicle formulations. The choice of vehicle may depend
on the experimental design and institutional guidelines.

Formulation 1: DMSO, PEG300, Tween-80, and Saline
This formulation is suitable for achieving a clear solution.
e Prepare a stock solution of SR-717 in DMSO (e.g., 10 mg/mL).

« In a sterile tube, combine the following in the specified order, ensuring thorough mixing after
each addition:

o 10% SR-717/DMSO stock solution (by volume)
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o 40% PEG300 (by volume)

o 5% Tween-80 (by volume)

o 45% Saline (by volume)

» Vortex the final solution until it is clear and homogenous.

Formulation 2: DMSO and Corn Oil

This formulation provides an alternative for subcutaneous or intraperitoneal administration.

Prepare a stock solution of SR-717 in DMSO (e.g., 10 mg/mL).

In a sterile tube, add the required volume of the SR-717/DMSO stock solution.

Add corn oil to achieve the final desired concentration. For example, to prepare a 1 mg/mL
solution, add 100 pL of a 10 mg/mL DMSO stock to 900 uL of corn oil.

Vortex thoroughly to ensure a uniform suspension.

Intraperitoneal Injection Procedure

The following protocol is a standard procedure for IP injection in mice and should be performed
by trained personnel in accordance with institutional animal care and use guidelines.

e Animal Preparation:

o Weigh the mouse to accurately calculate the injection volume. The maximum
recommended injection volume is 10 mL/kg.

o Properly restrain the mouse to expose the abdomen. One common method is to gently
scruff the mouse with the non-dominant hand.

* Injection Site:

o The preferred injection site is the lower right quadrant of the abdomen. This location
avoids major organs such as the cecum and bladder.
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* Injection:

o

Disinfect the injection site with 70% ethanol.
o Tilt the mouse's head slightly downwards to help displace the abdominal organs.

o Using a sterile syringe with an appropriate gauge needle (25-30G), insert the needle,
bevel up, at a 30-45° angle into the peritoneal cavity.

o Gently aspirate by pulling back the plunger to ensure that no blood or urine is drawn,
which would indicate improper needle placement.

o If the aspiration is clear, slowly and steadily inject the SR-717 solution.
o Withdraw the needle and return the mouse to its cage.
e Post-Injection Monitoring:

o Observe the animal for any signs of distress, discomfort, or adverse reactions following
the injection.

Signaling Pathway and Experimental Workflow
SR-717 Signaling Pathway

SR-717 is a non-nucleotide agonist of the STING (Stimulator of Interferon Genes) protein.
Activation of STING is a critical component of the innate immune system's response to
cytosolic DNA, leading to the production of type | interferons and other inflammatory cytokines.
This pathway plays a crucial role in antitumor immunity.

Click to download full resolution via product page

Caption: SR-717 activates the STING pathway, leading to an antitumor immune response.
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Experimental Workflow for In Vivo SR-717 Studies

The following diagram outlines a typical workflow for conducting an in vivo study in mice to
evaluate the efficacy of SR-717.
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Caption: A typical experimental workflow for in vivo studies of SR-717 in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2495404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

